Cas no 957211-37-9 (3-(2,6-Dibromophenyl)propanoic acid)

• Product Name: 3-(2,6-Dibromophenyl)propanoic acid
• CAS No: 957211-37-9
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD12913648
• CID: 2192398
• PubChem ID: 25257005
• Update Time: 2025-05-19

3-(2,6-Dibromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dibromophenyl)propanoic acid
• 3-(2,6-Dibromo-phenyl)-propionic acid
• SB40310
• G82507
• DTXSID30649502
• DB-338825
• 3-(2,6-dibromophenyl)propanoicacid
• SCHEMBL4035681
• AKOS015969556
• 957211-37-9
• A1-42135

• MDL： MFCD12913648
• Inchi： 1S/C9H8Br2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-3H,4-5H2,(H,12,13)
• InChI Key： OHRDAWAAIUZOGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCC(=O)O)Br

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-Dibromophenyl)propanoic acid

Introduction to 3-(2,6-Dibromophenyl)propanoic Acid (CAS No. 957211-37-9)

3-(2,6-Dibromophenyl)propanoic acid (CAS No. 957211-37-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 3-(2,6-Dibromophenyl)propanoic acid consists of a propanoic acid moiety attached to a 2,6-dibromophenyl group. This arrangement imparts specific chemical and physical properties that make it an attractive candidate for a wide range of chemical reactions and biological studies. The presence of the bromine atoms on the phenyl ring provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, 3-(2,6-Dibromophenyl)propanoic acid has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. Research has shown that this compound can be effectively utilized in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 3-(2,6-Dibromophenyl)propanoic acid as a key intermediate in the synthesis of novel antitumor agents with improved efficacy and reduced side effects.

The synthetic versatility of 3-(2,6-Dibromophenyl)propanoic acid is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the bromination of 2,6-dimethylphenol followed by a series of transformations to introduce the propanoic acid group. These synthetic strategies not only enhance the availability of the compound but also facilitate its large-scale production for industrial applications.

Beyond its role as a synthetic intermediate, 3-(2,6-Dibromophenyl)propanoic acid has also been explored for its biological activities. Studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, research conducted at a leading pharmaceutical institute revealed that 3-(2,6-Dibromophenyl)propanoic acid can effectively inhibit the activity of protein kinases, which are crucial targets in cancer therapy.

The safety profile of 3-(2,6-Dibromophenyl)propanoic acid is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects on normal cells. These findings further support its potential as a safe and effective therapeutic agent.

In conclusion, 3-(2,6-Dibromophenyl)propanoic acid (CAS No. 957211-37-9) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important player in the field of chemical biology.